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An In-Depth Technical Guide to the Core Chemical Differences Between Acid and Reactive

Violet Dyes A Comparative Analysis of C.I. Acid Violet 7 and C.I. Reactive Violet 5

Prepared by: Gemini, Senior Application Scientist

Executive Summary
This technical guide provides a detailed comparative analysis of the core chemical differences

between two distinct classes of violet dyes, represented by C.I. Acid Violet 7 and C.I. Reactive

Violet 5. While both are azo dyes sharing a similar chromophore, their fundamental distinction

lies in their functional groups, which dictate entirely different mechanisms of substrate

interaction. Acid Violet 7 operates through ionic bonding and electrostatic interactions, suitable

for proteinaceous substrates. In contrast, Reactive Violet 5 utilizes a vinyl sulfone reactive

group to form highly stable, permanent covalent bonds with cellulosic materials. This document

will dissect their molecular structures, elucidate the functional implications of these differences

on their application and performance, and provide standardized protocols for their analytical

differentiation. This guide is intended for researchers, scientists, and professionals in drug

development and material science who require a deep understanding of dye chemistry for

applications such as biological staining, conjugation, and material functionalization.

Note on Nomenclature:The topic specified "Reactive Violet 7." However, this designation is not

consistently linked to a single, well-defined chemical structure in major chemical databases. To

ensure scientific accuracy, this guide will use C.I. Reactive Violet 5 (C.I. 18097; CAS 12226-38-
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9), a well-characterized and representative vinyl sulfone-type violet reactive dye, for a precise

and technically sound comparison against the clearly defined C.I. Acid Violet 7 (C.I. 18055;

CAS 4321-69-1).

Introduction to Dye Classes: A Tale of Two Bonding
Mechanisms
The classification of a dye is determined not by its color, but by its application method and the

nature of the chemical interaction it has with a substrate. The core distinction between acid and

reactive dyes lies in the permanence and type of bond they form.

Acid Dyes: This class of dyes is so named because they are applied in an acidic medium.[1]

They are typically anionic, featuring one or more sulfonic acid groups (-SO₃H). These groups

are negatively charged in solution and form strong ionic bonds, or salt bridges, with cationic

sites on the substrate, such as the protonated amine groups (-NH₃⁺) in protein fibers like

wool and silk.[2][3] This interaction is governed by electrostatic attraction.

Reactive Dyes: Reactive dyes represent a more modern class of colorants that form a

covalent bond with the substrate.[4] This chemical reaction creates a much stronger and

more permanent attachment than the ionic interactions of acid dyes, resulting in excellent

wash fastness.[1][2] The dye molecule contains a specific reactive group (e.g., a vinyl

sulfone or a chlorotriazine) that, under the right conditions (typically alkaline), chemically

reacts with nucleophilic groups on the substrate, such as the hydroxyl (-OH) groups of

cellulose in cotton.[4]

Molecular Structure Analysis
The divergent functionalities of Acid Violet 7 and Reactive Violet 5 are direct consequences of

their distinct molecular architectures. Both are monoazo dyes, meaning their color originates

from a single azo (-N=N-) linkage between aromatic structures, which forms the chromophore.

[2][5]

C.I. Acid Violet 7 (C.I. 18055)
Chemical Name: Disodium 5-acetamido-3-(4-acetamidophenyl)azo-4-hydroxynaphthalene-

2,7-disulphonate[6]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.researchgate.net/figure/a-Optimized-geometry-of-CI-Reactive-Violet-5-illustrating-the-most-stable-conformer-b_fig8_396456360
http://www.worlddyevariety.com/reactive-dyes/reactive-violet-5.html
https://prochemicalanddye.com/product/pro-mx-fiber-reactive-dye-8194-ultra-violet-3-0-owgnew/
http://brighten.nl/reactive.htm
https://www.researchgate.net/figure/a-Optimized-geometry-of-CI-Reactive-Violet-5-illustrating-the-most-stable-conformer-b_fig8_396456360
http://www.worlddyevariety.com/reactive-dyes/reactive-violet-5.html
http://brighten.nl/reactive.htm
http://www.worlddyevariety.com/reactive-dyes/reactive-violet-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/Acid-Violet-7
http://www.worlddyevariety.com/acid-dyes/acid-violet-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


CAS Number: 4321-69-1[6][7]

Molecular Formula: C₂₀H₁₆N₄Na₂O₉S₂[7][8]

Molecular Weight: 566.47 g/mol [7][8]

The structure of Acid Violet 7 is characterized by:

An Azo Chromophore: The central -N=N- group connects a substituted phenyl ring to a

substituted naphthalene ring system.

Sulfonic Acid Groups: Two -SO₃⁻Na⁺ groups are present on the naphthalene ring. These are

the primary water-solubilizing groups and, more importantly, the sites for ionic interaction

with substrates.

Auxochromes: The hydroxyl (-OH) and acetamido (-NHCOCH₃) groups act as auxochromes,

modifying the color and intensity of the dye. They do not participate in the primary bonding to

the fiber.

C.I. Reactive Violet 5 (C.I. 18097)
Chemical Name: A copper complex of 2-(4-Aminophenylsulfonyl)ethyl hydrogen sulfate

diazo, coupled with 4-Aminonaphthalene-1-sulfonic acid.[2]

CAS Number: 12226-38-9[2][9]

Molecular Formula: C₂₀H₁₆N₃Na₃O₁₅S₄ (for the metal complex)[2][9]

Molecular Weight: 735.59 g/mol [2][9]

The key features of Reactive Violet 5's structure are:

An Azo Chromophore: Similar to Acid Violet 7, it possesses an azo group, but it is part of a

metal complex, which significantly influences its shade and stability.[2]

A Vinyl Sulfone Reactive Group: The defining feature is the 2-(phenylsulfonyl)ethyl hydrogen

sulfate group (-SO₂CH₂CH₂OSO₃H). Under alkaline conditions, this group undergoes an
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elimination reaction to form a highly reactive vinyl sulfone group (-SO₂CH=CH₂). This is the

moiety that covalently bonds to the substrate.[4]

Sulfonic Acid Groups: These groups are present to ensure water solubility.

Direct Structural Comparison
The fundamental difference is the presence of the latent vinyl sulfone group in Reactive Violet

5, contrasted with the purely ionic sulfonic acid groups that define the functionality of Acid Violet

7.
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C.I. Acid Violet 7 (C.I. 18055)

C.I. Reactive Violet 5 (C.I. 18097)
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Acid Dye Mechanism (Acid Violet 7)

Reactive Dye Mechanism (Reactive Violet 5)
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Prepare Dye Mixture
(AV7 + RV5 in Water)

Inject Sample into HPLC
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Chromatogram Output

Peak 1:
Acid Violet 7

Separated Components

Peak 2:
Reactive Violet 5

Separated Components
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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